Cas no 2172201-46-4 ((9H-fluoren-9-yl)methyl 3,7-diazaspirobicyclo3.3.1nonane-9,2'-1,3dioxolane-7-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 3,7-diazaspirobicyclo3.3.1nonane-9,2'-1,3dioxolane-7-carboxylate
• CAS No: 2172201-46-4
• MF: C₂₄H₂₆N₂O₄
• MW: 406.474246501923
• CID: 5800256
• PubChem ID: 165525374
• Update Time: 2025-07-10

(9H-fluoren-9-yl)methyl 3,7-diazaspirobicyclo3.3.1nonane-9,2'-1,3dioxolane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl 3,7-diazaspirobicyclo3.3.1nonane-9,2'-1,3dioxolane-7-carboxylate
• EN300-1275001
• 2172201-46-4
• (9H-fluoren-9-yl)methyl 3,7-diazaspiro[bicyclo[3.3.1]nonane-9,2'-[1,3]dioxolane]-7-carboxylate

• Inchi： 1S/C24H26N2O4/c27-23(26-13-16-11-25-12-17(14-26)24(16)29-9-10-30-24)28-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,16-17,22,25H,9-15H2
• InChI Key： JXAPMJOUXNSXFN-UHFFFAOYSA-N
• SMILES： O1CCOC21C1CNCC2CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1

Computed Properties

• Exact Mass: 406.18925731g/mol
• Monoisotopic Mass: 406.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 60Ų

Additional information on (9H-fluoren-9-yl)methyl 3,7-diazaspirobicyclo3.3.1nonane-9,2'-1,3dioxolane-7-carboxylate

Comprehensive Analysis of (9H-fluoren-9-yl)methyl 3,7-diazaspirobicyclo[3.3.1]nonane-9,2'-1,3dioxolane-7-carboxylate (CAS No. 2172201-46-4)

The compound (9H-fluoren-9-yl)methyl 3,7-diazaspirobicyclo[3.3.1]nonane-9,2'-1,3dioxolane-7-carboxylate (CAS No. 2172201-46-4) is a highly specialized chemical entity that has garnered significant attention in the field of organic synthesis and pharmaceutical research. Its unique spirobicyclic structure and fluorenylmethyl protecting group make it a valuable intermediate in the development of novel therapeutics and bioactive molecules. Researchers are particularly interested in its potential applications in peptide synthesis, drug delivery systems, and enzyme inhibition studies.

One of the key features of this compound is its diazaspirobicyclo[3.3.1]nonane core, which provides a rigid framework that can enhance the stability and bioavailability of derived molecules. The presence of the 1,3-dioxolane moiety further adds to its versatility, enabling it to participate in a variety of chemical reactions. This makes CAS No. 2172201-46-4 a sought-after building block in medicinal chemistry and bioconjugation strategies.

In recent years, the demand for fluorenylmethyl-protected compounds has surged due to their utility in solid-phase peptide synthesis (SPPS). The Fmoc group (9-fluorenylmethoxycarbonyl) is widely used for temporary amine protection, and its derivatives, such as this compound, are critical for the stepwise assembly of peptides. With the growing interest in peptide-based drugs and therapeutic proteins, the relevance of (9H-fluoren-9-yl)methyl 3,7-diazaspirobicyclo[3.3.1]nonane-9,2'-1,3dioxolane-7-carboxylate continues to rise.

Another area of interest is the compound's potential role in targeted drug delivery. The spirocyclic structure can be functionalized to improve the pharmacokinetic properties of drug candidates, addressing challenges such as poor solubility and rapid metabolism. This aligns with current trends in precision medicine, where researchers are actively exploring ways to enhance the efficacy and reduce the side effects of therapeutic agents.

From a synthetic chemistry perspective, the compound's multi-functional groups offer numerous opportunities for cascade reactions and stereoselective transformations. Its carboxylate functionality, in particular, allows for easy conjugation with other molecules, making it a valuable tool for chemical biology studies. As the field of click chemistry expands, compounds like CAS No. 2172201-46-4 are expected to play a pivotal role in the development of new biocompatible materials and diagnostic probes.

In conclusion, (9H-fluoren-9-yl)methyl 3,7-diazaspirobicyclo[3.3.1]nonane-9,2'-1,3dioxolane-7-carboxylate represents a cutting-edge compound with broad applications in pharmaceutical research, peptide chemistry, and drug design. Its unique structural features and reactivity profile make it a subject of ongoing investigation, particularly in the context of next-generation therapeutics and biomolecular engineering. As the scientific community continues to explore its potential, this compound is poised to make significant contributions to advancing chemical innovation and biomedical science.